Cas no 77250-69-2 (3-(4-chlorophenyl)imidazo1,5-apyridine)

• Product Name: 3-(4-chlorophenyl)imidazo1,5-apyridine
• CAS No: 77250-69-2
• MF: C₁₃H₉ClN₂
• MW: 228.676961660385
• CID: 3447108
• PubChem ID: 741729
• Update Time: 2025-06-08

3-(4-chlorophenyl)imidazo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• IMIDAZO[1,5-A]PYRIDINE, 3-(4-CHLOROPHENYL)-
• 3-(4-chlorophenyl)imidazo1,5-apyridine
• STK925984
• F0318-0210
• ChemDiv3_001123
• MLS000717760
• BRD-K16262421-001-01-2
• SMR000279128
• HMS2675I13
• cid_741729
• IDI1_020089
• AKOS000523957
• HMS1476D01
• 3-(4-chlorophenyl)imidazo[1,5-a]pyridine
• CHEMBL1506686
• 77250-69-2
• BDBM74974

• Inchi： 1S/C13H9ClN2/c14-11-6-4-10(5-7-11)13-15-9-12-3-1-2-8-16(12)13/h1-9H
• InChI Key： GVDFXXDMJXVNHB-UHFFFAOYSA-N
• SMILES： C12=CN=C(C3=CC=C(Cl)C=C3)N1C=CC=C2

Computed Properties

• Exact Mass: 228.0454260Da
• Monoisotopic Mass: 228.0454260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(4-chlorophenyl)imidazo1,5-apyridine

3-(4-Chlorophenyl)Imidazo[1,5-a]Pyridine: A Comprehensive Overview

3-(4-Chlorophenyl)Imidazo[1,5-a]Pyridine, identified by the CAS registry number CAS No. 77250-69-2, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and applications in drug discovery. The structure of 3-(4-Chlorophenyl)Imidazo[1,5-a]Pyridine consists of a pyridine ring fused with an imidazole ring, with a 4-chlorophenyl group attached at the 3-position of the imidazole moiety.

The synthesis of 3-(4-Chlorophenyl)Imidazo[1,5-a]Pyridine has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of biological activity, 3-(4-Chlorophenyl)Imidazo[1,5-a]Pyridine has demonstrated potential as a lead compound in the development of novel therapeutic agents. Studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of 3-(4-Chlorophenyl)Imidazo[1,5-a]Pyridine has also been investigated in preclinical models. Research indicates that the compound has favorable absorption characteristics and moderate bioavailability, which are critical factors for its potential use as an oral medication.

In addition to its pharmacological applications, 3-(4-Chlorophenyl)Imidazo[1,5-a]Pyridine has shown utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices.

In conclusion, 3-(4-Chlorophenyl)Imidazo[1,5-a]Pyridine, with its CAS number CAS No. 77250-69-2, represents a versatile compound with significant potential across multiple scientific domains. Continued research into its synthesis, biological activity, and applications will undoubtedly contribute to its development as a valuable tool in both medicine and materials science.